Cas no 625-74-1 (2-Methyl-1-nitropropane)
2-Methyl-1-nitropropane structure
Product Name:2-Methyl-1-nitropropane
2-Methyl-1-nitropropane Chemical and Physical Properties
Names and Identifiers
-
- propane, 2-methyl-1-nitro-
- 2-methyl-1-nitropropane
- 1-nitro-2-methylpropan
- 1-nitro-2-methylpropane
- 1-nitroisobutane
- 2-methyl-1-nitro-propane
- isobutyl nitrite
- Propane,2-methyl-1-nitro
- 2-Methyl-3-nitropropane
- DTXCID20134038
- EN300-59863
- F83235
- 625-74-1
- MFCD00094894
- DB-312262
- Nitroisobutan
- DTXSID90211547
- NSC 3660
- AKOS006238345
- (CH3)2CHCH2NO2
- Propane, 2methyl1nitro
- SY256529
- SCHEMBL1170344
- CS-0252339
- NSC3660
- NSC-3660
- 2-Methyl-1-nitropropane
-
- Inchi： 1S/C4H9NO2/c1-4(2)3-5(6)7/h4H,3H2,1-2H3
- InChI Key： XFXRMDNWSGXSNJ-UHFFFAOYSA-N
- SMILES： [O-][N+](CC(C)C)=O
Computed Properties
- Exact Mass: 103.06300
- Monoisotopic Mass: 103.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 64.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Density: 0.9585
- Melting Point: -76.85°C
- Boiling Point: 141.72°C
- Refractive Index: 1.4044
- PSA: 45.82000
- LogP: 1.44230
2-Methyl-1-nitropropane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M226395-1mg |
2-Methyl-1-nitropropane |
625-74-1 | 1mg |
$207.00 | 2023-05-18 | ||
| TRC | M226395-10mg |
2-Methyl-1-nitropropane |
625-74-1 | 10mg |
$1642.00 | 2023-05-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M924094-1g |
2-Methyl-1-nitropropane |
625-74-1 | 1g |
￥4,598.00 | 2022-09-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1323009-100mg |
2-Methyl-1-nitropropane |
625-74-1 | 97% | 100mg |
￥1638 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1323009-250mg |
2-Methyl-1-nitropropane |
625-74-1 | 97% | 250mg |
￥2293 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1323009-1g |
2-Methyl-1-nitropropane |
625-74-1 | 97% | 1g |
￥4536 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1323009-5g |
2-Methyl-1-nitropropane |
625-74-1 | 97% | 5g |
￥16537 | 2023-04-13 | |
| Enamine | EN300-59863-0.05g |
2-methyl-1-nitropropane |
625-74-1 | 95% | 0.05g |
$135.0 | 2023-02-09 | |
| Enamine | EN300-59863-0.1g |
2-methyl-1-nitropropane |
625-74-1 | 95% | 0.1g |
$202.0 | 2023-02-09 | |
| Enamine | EN300-59863-0.25g |
2-methyl-1-nitropropane |
625-74-1 | 95% | 0.25g |
$288.0 | 2023-02-09 |
2-Methyl-1-nitropropane Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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